Cas no 1935326-49-0 (3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid)

• Product Name: 3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid
• CAS No: 1935326-49-0
• MF: C₇H₈F₃NO₃
• MW: 211.13853263855
• MDL: MFCD32739762
• CID: 5616450
• PubChem ID: 131078447
• Update Time: 2025-05-20

3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3167964
• 1935326-49-0
• 3-methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid
• 3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid

• MDL： MFCD32739762
• Inchi： 1S/C7H8F3NO3/c1-6(5(13)14)2-11(3-6)4(12)7(8,9)10/h2-3H2,1H3,(H,13,14)
• InChI Key： SZRRXKGZKCTCAL-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)(C)C1)=O)(F)F

Computed Properties

• Exact Mass: 211.04562760g/mol
• Monoisotopic Mass: 211.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid

3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid

The compound 3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid (CAS No. 1935326-49-0) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a trifluoroacetyl group and a methyl group introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly due to their ability to modulate enzyme activity and target specific biological pathways. The trifluoroacetyl group in this compound is known to enhance lipophilicity and stability, which are critical properties for drug candidates. Additionally, the carboxylic acid moiety provides opportunities for further functionalization, such as the formation of esters or amides, which can be tailored for specific therapeutic applications.

The synthesis of 3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid involves a multi-step process that typically includes the formation of the azetidine ring followed by functional group modifications. Researchers have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzymes such as kinases and proteases. The trifluoroacetyl group contributes to its ability to inhibit these enzymes by forming strong hydrogen bonds with key residues in the active site. Furthermore, the methyl group plays a role in modulating the compound's pharmacokinetic properties, such as absorption and distribution.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Recent studies have demonstrated that 3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid can selectively target cancer cells while sparing healthy cells, indicating its potential as a chemotherapeutic agent. This selectivity is attributed to its ability to inhibit key oncogenic pathways without causing significant toxicity to normal tissues.

Beyond its therapeutic applications, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit plant pathogens has led to exploratory studies in crop protection. The carboxylic acid moiety has been shown to enhance bioavailability when applied topically, making it a promising candidate for fungicides and insecticides.

From an environmental perspective, researchers have evaluated the degradation pathways of 3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid under various conditions. Results indicate that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in ecosystems. This property is crucial for ensuring minimal environmental impact during its use in agricultural or pharmaceutical applications.

In conclusion, 3-Methyl-1-(trifluoroacetyl)azetidine-3-carboxylic acid represents a versatile compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in modern chemistry and pharmacology. Continued research into its properties will undoubtedly unlock further potential uses and contribute to innovative solutions in medicine and agriculture.